Cas no 85099-04-3 (1,2-Propanediol,3-(butylthio)-)

• Product Name: 1,2-Propanediol,3-(butylthio)-
• CAS No: 85099-04-3
• MF: C₇H₁₆O₂S
• MW: 164.265741348267
• CID: 726713
• Update Time: 2024-01-31

1,2-Propanediol,3-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(butylthio)-
• 3-(butylthio)propane-1,2-diol
• 3-butylsulfanylpropane-1,2-diol
• 3-(Butylthio)-1,2-propanediol
• Einecs 285-457-6

• Inchi： 1S/C7H16O2S/c1-2-3-4-10-6-7(9)5-8/h7-9H,2-6H2,1H3
• InChI Key： GXPOMGCOBZJZAW-UHFFFAOYSA-N
• SMILES： C(O)C(O)CSCCCC

Computed Properties

• Exact Mass: 164.087
• Monoisotopic Mass: 164.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.07
• Boiling Point: 299.1°C at 760 mmHg
• Flash Point: 145.8°C
• Refractive Index: 1.504